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Compound of Interest

Compound Name:
4,4,5,5,6,6,7,7,8,8,9,9,9-

Tridecafluorononan-1-ol

Cat. No.: B1305848 Get Quote

An In-depth Technical Guide on 3-(Perfluorohexyl)propanol

This technical guide provides a comprehensive overview of 3-(Perfluorohexyl)propanol, a

fluorinated alcohol with significant applications in various industrial and research sectors. The

information is tailored for researchers, scientists, and professionals in drug development,

presenting key data on its properties, synonyms, and applications.

Chemical Identity and Synonyms
3-(Perfluorohexyl)propanol is known by a variety of names in scientific literature and

commercial listings. A comprehensive list of its synonyms is provided below for clear

identification and literature searching.
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Synonym Reference

3-(Perfluorohexyl)propan-1-ol [1]

1H,1H,2H,2H,3H,3H-Tridecafluoro-1-nonanol [1]

4,4,5,5,6,6,7,7,8,8,9,9,9-Tridecafluoro-1-

nonanol
[2]

3-(Perfluoro-n-hexyl)propanol [2]

3-(Perfluorohexyl) Propyl Alcohol [2]

DAIKIN A-1630 [2][3]

TPOH-6 [3]

6:3 FTOH [3]

Physicochemical Properties
The unique properties of 3-(Perfluorohexyl)propanol, stemming from its highly fluorinated alkyl

chain, make it a valuable compound in various applications. The table below summarizes its

key physicochemical data.
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Property Value Reference

CAS Number 80806-68-4 [1]

Molecular Formula C9H7F13O [1][4]

Molecular Weight 378.13 g/mol [1][4]

Appearance
Colorless to pale yellow clear

liquid
[4]

Density 1.629 g/cm³ [1][5]

Boiling Point 80 °C [1][5]

Flash Point 50.5 °C [1]

Refractive Index 1.329 [1][5]

Melting Point -3 °C (lit.) [2]

Storage Temperature Refrigerator [2][5]

Applications in Research and Industry
3-(Perfluorohexyl)propanol is a versatile chemical intermediate with applications spanning

several fields:

Materials Science: It serves as a building block for fluorine-containing polymers and

coatings.[1] These materials exhibit low surface energy, leading to water- and oil-repellent

properties crucial for textiles, electronics, and the automotive industry.[1][4]

Pharmaceutical Research: The compound is used as an intermediate in the synthesis of

fluorinated drugs.[1] The introduction of fluorine can enhance the bioavailability and

metabolic stability of pharmaceutical compounds.[1]

Surfactant and Emulsifier Synthesis: Its amphiphilic nature, with a hydrophobic fluorinated

tail and a hydrophilic alcohol group, makes it an excellent precursor for fluorinated

surfactants, emulsifiers, and wetting agents.[4] These are utilized in applications such as

firefighting foams and industrial cleaning agents.[4]
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Agrochemicals: Its chemical stability is beneficial in the formulation of durable and effective

pesticides.[1]

Experimental Protocols
While detailed, step-by-step experimental protocols for the synthesis of 3-

(Perfluorohexyl)propanol are proprietary or published in subscription-based scientific literature

not accessible through general web searches, a general overview of its synthesis can be

described. The production typically involves advanced fluorination techniques starting from

high-purity fluorine-containing raw materials to achieve the desired molecular structure.[1]

A generalized synthetic workflow can be conceptualized as follows:

Starting Materials

Synthesis Process

Final Product

High-Purity Fluorine-Containing Raw Materials

Advanced Fluorination Techniques

Reaction & Purification

3-(Perfluorohexyl)propanol
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Click to download full resolution via product page

A generalized workflow for the synthesis of 3-(Perfluorohexyl)propanol.

Disclaimer: This document is intended for informational purposes only. For detailed

experimental procedures and safety information, please consult peer-reviewed scientific

literature and official safety data sheets (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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